Cas no 1368794-24-4 (3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol)
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol
- 1368794-24-4
- EN300-1852718
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- Inchi: 1S/C12H19NO/c1-9-4-5-10(2)11(6-9)12(3,7-13)8-14/h4-6,14H,7-8,13H2,1-3H3
- InChI Key: QUHSBNGICSOXAG-UHFFFAOYSA-N
- SMILES: OCC(C)(CN)C1C=C(C)C=CC=1C
Computed Properties
- Exact Mass: 193.146664230g/mol
- Monoisotopic Mass: 193.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 46.2Ų
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852718-0.05g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 0.05g |
$983.0 | 2023-09-18 | ||
| Enamine | EN300-1852718-0.1g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 0.1g |
$1031.0 | 2023-09-18 | ||
| Enamine | EN300-1852718-0.25g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 0.25g |
$1078.0 | 2023-09-18 | ||
| Enamine | EN300-1852718-0.5g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 0.5g |
$1124.0 | 2023-09-18 | ||
| Enamine | EN300-1852718-1.0g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1852718-2.5g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 2.5g |
$2295.0 | 2023-09-18 | ||
| Enamine | EN300-1852718-5.0g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1852718-10.0g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1852718-1g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 1g |
$1172.0 | 2023-09-18 | ||
| Enamine | EN300-1852718-5g |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol |
1368794-24-4 | 5g |
$3396.0 | 2023-09-18 |
3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 3-amino-2-(2,5-dimethylphenyl)-2-methylpropan-1-ol
3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol: A Comprehensive Overview
3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol (CAS No. 1368794-24-4) is a versatile organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of secondary alcohols and features a complex aromatic system combined with an amino group, making it a valuable molecule for both academic and industrial research.
The molecular structure of 3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol is characterized by a central carbon atom bonded to a hydroxyl group (-OH), an amino group (-NH₂), and two methyl groups (-CH₃). The aromatic ring, substituted with two methyl groups at the 2 and 5 positions, adds to the compound's stability and reactivity. This combination of functional groups makes it an ideal candidate for exploring its reactivity in different chemical environments.
Recent studies have highlighted the potential of 3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol in drug discovery and development. Researchers have investigated its ability to act as a precursor for bioactive molecules, particularly in the synthesis of pharmaceutical agents targeting specific diseases. For instance, the compound's amino group can be exploited for peptide synthesis or as a nucleophile in various substitution reactions.
In addition to its role in drug development, 3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol has shown promise in materials science. Its aromatic system and functional groups make it suitable for use in polymer synthesis or as a building block for advanced materials with tailored properties. Recent advancements in green chemistry have also led to the exploration of this compound as an eco-friendly alternative in synthetic processes.
The synthesis of 3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol involves a multi-step process that typically begins with the preparation of the aromatic precursor. Researchers have optimized various synthetic routes to improve yield and reduce by-products. For example, the use of catalytic hydrogenation or enzymatic methods has been reported to enhance the efficiency of the synthesis process.
From an analytical standpoint, 3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol has been extensively studied using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). These studies have provided valuable insights into the compound's electronic structure and intermolecular interactions, further aiding its application in diverse fields.
In conclusion, 3-Amino-2-(2,5-Dimethylphenyl)-2-Methylpropan-1-ol (CAS No. 1368794-24-4) is a multifaceted organic compound with significant potential across various industries. Its unique structure and functional groups make it a valuable tool for researchers aiming to develop innovative solutions in drug discovery, materials science, and beyond. As research continues to uncover new applications for this compound, its role in advancing scientific knowledge is expected to grow further.
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